Cas no 5238-27-7 (2-Methylvaleryl chloride)

2-Methylvaleryl chloride structure
2-Methylvaleryl chloride structure
Product Name:2-Methylvaleryl chloride
CAS No:5238-27-7
MF:C6H11ClO
MW:134.603941202164
MDL:MFCD00013656
CID:85251
PubChem ID:107385
Update Time:2025-04-18

2-Methylvaleryl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Methylvaleryl chloride
    • 2-Methylvaleroyl Chloride
    • 2-Methylpentanoyl chloride
    • 2-Methyl-pentanoyl chloride
    • .alpha.-Methyl valeroyl chloride
    • Pentanoyl chloride, 2-methyl-
    • STR04372
    • EINECS 226-035-3
    • 5238-27-7
    • 2-methyl pentanoyl chloride
    • NS00044792
    • EN300-153443
    • 2-methyvaleryl chloride
    • MFCD00013656
    • 2-methyl-valeryl chloride
    • AKOS009159397
    • 2-methyl-n-pentanoyl chloride
    • 2-Methylvalerylchloride
    • FT-0613099
    • SCHEMBL290488
    • DTXSID10966789
    • DTXCID901394407
    • DB-052117
    • alpha-Methyl valeroyl chloride
    • MDL： MFCD00013656
    • Inchi： 1S/C6H11ClO/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3
    • InChI Key： MFIQXAVMTLKUJR-UHFFFAOYSA-N
    • SMILES： ClC(C(C)CCC)=O
    • BRN： 1743993

Computed Properties

  • Exact Mass: 134.05000
  • Monoisotopic Mass: 134.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.978 g/mL at 25 °C(lit.)
  • Boiling Point: 140-144 °C(lit.)
  • Flash Point: 100 °F
  • Refractive Index: n20/D 1.425(lit.)
  • PSA: 17.07000
  • LogP: 2.18800
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

2-Methylvaleryl chloride Security Information

  • Hazardous Material transportation number：UN 2920 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S27-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • Risk Phrases：R10; R34
  • Packing Group：II
  • Safety Term：8
  • Packing Group：II
  • Hazard Level：8

2-Methylvaleryl chloride Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-Methylvaleryl chloride Pricemore >>

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